[1-(2-Phenylethyl)piperazin-2-yl]methanol

• IUPAC Name: [1-(2-phenylethyl)piperazin-2-yl]methanol
• InChI: InChI=1S/C13H20N2O/c16-11-13-10-14-7-9-15(13)8-6-12-4-2-1-3-5-12/h1-5,13-14,16H,6-11H2
• InChI Key: VGSCWIFCSJHXBE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(CN1)CO)CCC2=CC=CC=C2
• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol

Description

[1-(2-Phenylethyl)piperazin-2-yl]methanol is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their therapeutic applications.

Mechanism of Action

The exact mechanism of action of [1-(2-Phenylethyl)piperazin-2-yl]methanol is not well understood. However, it is believed to act as a dopamine D2 receptor antagonist, which may contribute to its antipsychotic properties. It has also been suggested to modulate the activity of the serotonin system, which may contribute to its anxiolytic and antidepressant properties.
Biochemical and physiological effects:
This compound has been found to have significant effects on various biochemical and physiological processes. It has been shown to increase the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine, which may contribute to its therapeutic effects. It has also been found to modulate the activity of various receptors in the brain, including the dopamine D2 receptor and the serotonin receptor.

Advantages and Limitations for Lab Experiments

One of the major advantages of [1-(2-Phenylethyl)piperazin-2-yl]methanol for lab experiments is its well-established synthesis method, which allows for easy production of the compound. It has also been found to exhibit significant pharmacological properties, making it a promising candidate for further research. However, one of the limitations of this compound is its potential side effects, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on [1-(2-Phenylethyl)piperazin-2-yl]methanol. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. Another area of interest is its potential use in combination with other drugs for the treatment of psychiatric disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects.

Synthesis Methods

[1-(2-Phenylethyl)piperazin-2-yl]methanol can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2-phenylethylamine with formaldehyde and piperazine in the presence of a catalyst. The resulting product is then reduced to obtain this compound.

Scientific Research Applications

[1-(2-Phenylethyl)piperazin-2-yl]methanol has been studied extensively for its potential therapeutic applications. It has been found to exhibit significant antipsychotic, anxiolytic, and antidepressant properties. In addition, it has also been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease.